Cas no 168897-03-8 (Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]-)

Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]- structure
168897-03-8 structure
Product Name:Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]-
CAS No:168897-03-8
MF:C14H20N2O
MW:232.321403503418
CID:1350167
Update Time:2024-08-17

Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[4-(4-aminophenyl)-1-oxobutyl]-
    • 1-Butanone, 4-(4-aminophenyl)-1-(1-pyrrolidinyl)-
    • Inchi: 1S/C14H20N2O/c15-13-8-6-12(7-9-13)4-3-5-14(17)16-10-1-2-11-16/h6-9H,1-5,10-11,15H2
    • InChI Key: FGVFWCSYKLOCAD-UHFFFAOYSA-N
    • SMILES: C(N1CCCC1)(=O)CCCC1=CC=C(N)C=C1

Computed Properties

  • Exact Mass: 232.1577

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Predicted)
  • Boiling Point: 438.6±28.0 °C(Predicted)
  • PSA: 46.33
  • pka: 4.89±0.10(Predicted)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent